Cas no 21028-09-1 (N-(3-(5-[3-(Acetylamino)propyl]-3,6-dioxo-2-piperazinyl)propyl)acetami de)

• Product Name: N-(3-(5-[3-(Acetylamino)propyl]-3,6-dioxo-2-piperazinyl)propyl)acetami de
• CAS No: 21028-09-1
• MF: C₁₄H₂₄N₄O₄
• MW: 312.364763259888
• CID: 910963
• PubChem ID: 628493
• Update Time: 2025-04-19

N-(3-(5-[3-(Acetylamino)propyl]-3,6-dioxo-2-piperazinyl)propyl)acetami de Chemical and Physical Properties

Names and Identifiers

• N-(3-(5-[3-(Acetylamino)propyl]-3,6-dioxo-2-piperazinyl)propyl)acetami de
• N-[3-[5-(3-acetamidopropyl)-3,6-dioxopiperazin-2-yl]propyl]acetamide
• 21028-09-1
• N,N'-[(3,6-Dioxopiperazine-2,5-diyl)di(propane-3,1-diyl)]diacetamide
• DTXSID90347951

• Inchi： 1S/C14H24N4O4/c1-9(19)15-7-3-5-11-13(21)18-12(14(22)17-11)6-4-8-16-10(2)20/h11-12H,3-8H2,1-2H3,(H,15,19)(H,16,20)(H,17,22)(H,18,21)
• InChI Key： KZZROHVGYUFLCJ-UHFFFAOYSA-N
• SMILES： CC(NCCCC1C(=O)NC(CCCNC(=O)C)C(=O)N1)=O

Computed Properties

• Exact Mass: 312.17975526g/mol
• Monoisotopic Mass: 312.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives